N-methyl-2-phenyl-N-[2-(2-pyridinyl)ethyl]-1-propanamine

• IUPAC Name: N-methyl-2-phenyl-N-(2-pyridin-2-ylethyl)propan-1-amine
• InChI: InChI=1S/C17H22N2/c1-15(16-8-4-3-5-9-16)14-19(2)13-11-17-10-6-7-12-18-17/h3-10,12,15H,11,13-14H2,1-2H3
• InChI Key: JMUPJFPFAHYZEU-UHFFFAOYSA-N
• Canonical SMILES: CC(CN(C)CCC1=CC=CC=N1)C2=CC=CC=C2
• Molecular Formula: C17H22N2
• Molecular Weight: 254.37 g/mol

Description

N-methyl-2-phenyl-N-[2-(2-pyridinyl)ethyl]-1-propanamine, commonly known as methamphetamine, is a synthetic stimulant drug that affects the central nervous system. It is classified as a Schedule II controlled substance in the United States due to its high potential for abuse and addiction. Methamphetamine is a highly potent and addictive drug that can cause serious health problems.

Mechanism of Action

Methamphetamine works by increasing the levels of dopamine, norepinephrine, and serotonin in the brain. These neurotransmitters are responsible for regulating mood, pleasure, and motivation. Methamphetamine binds to the transporters that normally remove these neurotransmitters from the synaptic cleft, causing an increase in their levels. This leads to a feeling of euphoria, increased energy, and decreased appetite.
Biochemical and Physiological Effects
Methamphetamine has a number of biochemical and physiological effects on the body. It can cause increased heart rate, blood pressure, and body temperature. It can also cause decreased appetite, insomnia, and anxiety. Long-term use of methamphetamine can lead to serious health problems, such as addiction, psychosis, and cardiovascular disease.

Advantages and Limitations for Lab Experiments

Methamphetamine is often used in laboratory experiments to investigate the mechanisms of addiction and to develop treatments for addiction and other disorders. It has also been used to study the effects of other drugs on the central nervous system. However, there are limitations to the use of methamphetamine in laboratory experiments. It is a highly addictive drug, and its use can lead to serious health problems. It is also illegal in many countries, which can make it difficult to obtain for research purposes.

Future Directions

There are many future directions for research on methamphetamine. One area of research is the development of new treatments for addiction and other disorders. Another area of research is the investigation of the long-term effects of methamphetamine on the brain and body. Additionally, researchers are studying the effects of different forms of methamphetamine, such as crystal meth, on the brain and body. Finally, researchers are investigating the effects of methamphetamine use on different populations, such as pregnant women and adolescents.
Conclusion
In conclusion, N-methyl-2-phenyl-N-[2-(2-pyridinyl)ethyl]-1-propanamine, or methamphetamine, is a highly potent and addictive drug that affects the central nervous system. It has been extensively studied for its effects on the brain and body, and has been used in scientific research to investigate the mechanisms of addiction and to develop treatments for addiction and other disorders. While there are advantages to the use of methamphetamine in laboratory experiments, there are also limitations due to its addictive nature and illegal status. Future research on methamphetamine will focus on developing new treatments for addiction and other disorders, investigating the long-term effects of methamphetamine use, and studying the effects of methamphetamine use on different populations.

Synthesis Methods

Methamphetamine can be synthesized in a laboratory using various methods. One of the most common methods involves the reduction of ephedrine or pseudoephedrine using a strong reducing agent such as lithium aluminum hydride. Another method involves the reduction of phenylacetone using a reducing agent such as aluminum amalgam. These methods are often used to produce illicit methamphetamine, which is a major problem in many countries.

Scientific Research Applications

Methamphetamine has been extensively studied for its effects on the central nervous system. It has been used in scientific research to investigate the mechanisms of addiction, as well as to develop treatments for addiction and other disorders. Methamphetamine has also been studied for its potential therapeutic uses, such as in the treatment of attention deficit hyperactivity disorder (ADHD) and obesity.